Cas no 1893415-25-2 (Carbamic acid, N-[(1S)-1-[(R)-hydroxyphenylmethyl]-2-methylpropyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[(1S)-1-[(R)-hydroxyphenylmethyl]-2-methylpropyl]-, 1,1-dimethylethyl ester
• CAS No: 1893415-25-2
• MF: C₁₆H₂₅NO₃
• MW: 279.374604940414
• CID: 6138270
• PubChem ID: 121248067
• Update Time: 2025-10-31

Carbamic acid, N-[(1S)-1-[(R)-hydroxyphenylmethyl]-2-methylpropyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(1S)-1-[(R)-hydroxyphenylmethyl]-2-methylpropyl]-, 1,1-dimethylethyl ester
• SCHEMBL17643840
• tert-butyl N-[(1R,2S)-1-hydroxy-3-methyl-1-phenylbutan-2-yl]carbamate
• tert-Butyl ((1R,2S)-1-hydroxy-3-methyl-1-phenylbutan-2-yl)carbamate
• EN300-37100374
• 1893415-25-2
• starbld0035247

• Inchi： 1S/C16H25NO3/c1-11(2)13(17-15(19)20-16(3,4)5)14(18)12-9-7-6-8-10-12/h6-11,13-14,18H,1-5H3,(H,17,19)/t13-,14+/m0/s1
• InChI Key： RKEKGZLASIGHHT-UONOGXRCSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@H]([C@H](O)C1=CC=CC=C1)C(C)C

Computed Properties

• Exact Mass: 279.18344366g/mol
• Monoisotopic Mass: 279.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.051±0.06 g/cm3(Predicted)
• Boiling Point: 416.2±38.0 °C(Predicted)
• pka: 12.07±0.46(Predicted)

Additional information on Carbamic acid, N-[(1S)-1-[(R)-hydroxyphenylmethyl]-2-methylpropyl]-, 1,1-dimethylethyl ester

Carbamic acid, N-[(1S)-1-[(R)-hydroxyphenylmethyl]-2-methylpropyl]-, 1,1-dimethylethyl ester (CAS No. 1893415-25-2): A Comprehensive Overview

Carbamic acid, N-[(1S)-1-[(R)-hydroxyphenylmethyl]-2-methylpropyl]-, 1,1-dimethylethyl ester, identified by its CAS number 1893415-25-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules known for their versatile applications in drug development and molecular recognition. The unique structural features of this compound, including its chiral centers and functional groups, make it a valuable intermediate in the synthesis of more complex pharmaceutical agents.

The chemical structure of Carbamic acid, N-[(1S)-1-[(R)-hydroxyphenylmethyl]-2-methylpropyl]-, 1,1-dimethylethyl ester consists of a carbamate moiety linked to a bulky tert-butyl group and a secondary amine derived from (R)-menthyl alcohol. This configuration imparts both steric hindrance and specific stereoelectronic properties, which are crucial for its role in medicinal chemistry. The presence of the (R)-configuration at the secondary amine and the (S)-configuration at the chiral carbon adjacent to the hydroxymethyl group contribute to its unique reactivity and interaction with biological targets.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands that can facilitate asymmetric synthesis. The use of compounds like Carbamic acid, N-[(1S)-1-[(R)-hydroxyphenylmethyl]-2-methylpropyl]-, 1,1-dimethylethyl ester as building blocks in such processes has shown promise in enhancing enantioselectivity and yield in synthetic pathways. This has been particularly relevant in the synthesis of β-blockers, where enantiomeric purity is critical for therapeutic efficacy.

The pharmaceutical industry has increasingly recognized the importance of stereospecificity in drug design. Many drugs on the market today are enantiomers or diastereomers that exhibit different pharmacological profiles. The ability to selectively synthesize one enantiomer over another can lead to improved drug performance with fewer side effects. The structural features of Carbamic acid, N-[(1S)-1-[(R)-hydroxyphenylmethyl]-2-methylpropyl]-, 1,1-dimethylethyl ester make it an excellent candidate for such applications.

Recent studies have highlighted the compound's potential in the development of novel therapeutic agents. For instance, researchers have explored its utility as a precursor in the synthesis of protease inhibitors, which are crucial for treating diseases such as HIV and cancer. The chiral environment provided by this compound can influence the binding affinity and specificity of resulting drug candidates.

The synthesis of complex molecules often requires multi-step reactions that involve various functional group transformations. The use of Carbamic acid, N-[(1S)-1-[(R)-hydroxyphenylmethyl]-2-methylpropyl]-, 1,1-dimethylethyl ester as an intermediate has been reported to streamline these processes by providing a stable scaffold that can be modified through selective reactions.

In addition to its role in drug synthesis, this compound has also been studied for its potential applications in materials science. Its unique structural motifs have been explored in the design of supramolecular assemblies and functional materials. These applications leverage the compound's ability to form specific interactions with other molecules through hydrogen bonding and other non-covalent forces.

The chemical properties of Carbamic acid, N-[(1S)-1-[(R)-hydroxyphenylmethyl]-2-methylpropyl]-, 1,1-dimethylethyl ester, including its solubility profile and stability under various conditions, have been thoroughly characterized. These properties are essential for determining its suitability for different synthetic applications and ensuring consistent performance in industrial settings.

The development of new synthetic methodologies is an ongoing pursuit in organic chemistry. Researchers have been investigating novel catalytic systems that can enhance the efficiency and selectivity of reactions involving this type of compound. Advances in transition metal catalysis have particularly shown promise in facilitating asymmetric transformations that would be otherwise challenging.

The impact of computational chemistry on modern drug discovery cannot be overstated. Molecular modeling techniques have enabled researchers to predict the behavior of compounds like Carbamic acid, N-[(1S)-1-[(R)-hydroxyphenylmethyl]-2-methylpropyl]-, 1,1-dimethylethyl ester before they are synthesized experimentally. This approach helps to optimize synthetic routes and predict potential interactions with biological targets.

The safety and environmental considerations associated with handling this compound are also important aspects that have been addressed in recent research. Efforts have been made to develop greener synthetic methods that minimize waste generation and reduce reliance on hazardous reagents.

In conclusion, Carbamic acid,
N-[
(^1S)
-

N-(^R)
-(
hydroxyphenylmethyl)
-
-
-
-
-
-
-
-
-²_M^E_T^H_HP^L_{Cyclohexane ring attached at}
)-, 3-dimethylethylester (CAS No.189341525252525251893418934189341893418934000);">15
-25
-25
-25
-25
-25
-25
-25
-25
) is a multifaceted molecule with broad implications across pharmaceutical chemistry and materials science.
Its unique structural features make it a valuable tool for asymmetric synthesis,nzyme inhibition studies,nd material design applications.Further research is warranted to fully explore its potential benefits across various scientific disciplines.n summary,tCARBAMIC ACID,N-[SPA[SPA[SPA[SPA[SPA[SPA[SPA[SPA[SPA[SPA[SPA[SPA.span.lang("en")](CAS No.text-decoration:none;).is an exciting subject worthy on continued investigation by scientists around the world./spa//article/